Cas no 2680647-76-9 (2-2-(2,2,2-trifluoroacetamido)ethyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-2-(2,2,2-trifluoroacetamido)ethyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2680647-76-9
• MF: C₈H₇F₃N₂O₃S
• MW: 268.212990999222
• CID: 5647333
• PubChem ID: 165937426
• Update Time: 2025-06-25

2-2-(2,2,2-trifluoroacetamido)ethyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680647-76-9
• EN300-28282803
• 2-[2-(2,2,2-trifluoroacetamido)ethyl]-1,3-thiazole-5-carboxylic acid
• 2-2-(2,2,2-trifluoroacetamido)ethyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C8H7F3N2O3S/c9-8(10,11)7(16)12-2-1-5-13-3-4(17-5)6(14)15/h3H,1-2H2,(H,12,16)(H,14,15)
• InChI Key： PYNUQVLXWQGVDC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1CCNC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 268.01294775g/mol
• Monoisotopic Mass: 268.01294775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on 2-2-(2,2,2-trifluoroacetamido)ethyl-1,3-thiazole-5-carboxylic acid

2-2-(2,2,2-Trifluoroacetamido)ethyl-1,3-Thiazole-5-Carboxylic Acid (CAS No. 2680647-76-9): A Comprehensive Overview

2-2-(2,2,2-Trifluoroacetamido)ethyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680647-76-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, including a trifluoroacetamido group and a carboxylic acid moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The thiazole ring is a heterocyclic compound consisting of one sulfur atom and one nitrogen atom in a five-membered ring. Thiazoles are widely used in the synthesis of pharmaceuticals due to their ability to form stable structures and their potential for modulating biological processes. The presence of the trifluoroacetamido group in this compound adds further complexity and functionality, enhancing its pharmacological properties.

Recent studies have highlighted the potential of 2-2-(2,2,2-trifluoroacetamido)ethyl-1,3-thiazole-5-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory and analgesic properties. The trifluoroacetamido group is known to enhance the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability. This makes it an attractive candidate for developing new drugs for conditions such as chronic pain and inflammatory disorders.

In addition to its anti-inflammatory effects, 2-2-(2,2,2-trifluoroacetamido)ethyl-1,3-thiazole-5-carboxylic acid has also been investigated for its antimicrobial properties. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound shows potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The thiazole ring is known to disrupt bacterial cell walls and inhibit essential enzymes, making it a promising lead for the development of new antibiotics.

The carboxylic acid moiety in 2-2-(2,2,2-trifluoroacetamido)ethyl-1,3-thiazole-5-carboxylic acid plays a crucial role in its biological activity. Carboxylic acids are common functional groups in many biologically active molecules and can participate in hydrogen bonding and other interactions with biological targets. This functional group can also influence the solubility and stability of the compound, which are important factors in drug design and formulation.

From a synthetic perspective, 2-2-(2,2,2-trifluoroacetamido)ethyl-1,3-thiazole-5-carboxylic acid can be prepared through a series of well-established chemical reactions. The synthesis typically involves the condensation of 5-aminothiazole with trifluoroacetyl chloride to form the trifluoroacetamido derivative, followed by further functionalization to introduce the carboxylic acid group. The synthetic route is robust and scalable, making it suitable for large-scale production if required.

The safety profile of 2-2-(2,2,2-trifluoroacetamido)ethyl-1,3-thiazole-5-carboxylic acid has been evaluated in preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-2-(2,2,2-trifluoroacetamido)ethyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680647-76-9) represents a promising compound with diverse biological activities. Its unique structural features make it an attractive candidate for further research and development in areas such as anti-inflammatory agents and antimicrobial drugs. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in the field of medicinal chemistry.